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Compound of Interest

Compound Name: Roxatidine hydrochloride

Cat. No.: B1594408 Get Quote

Introduction

Roxatidine is a histamine H2-receptor antagonist used in the treatment of peptic ulcers and

other gastroesophageal disorders. Its therapeutic efficacy is dependent on the administered

dose, making accurate and precise quantitative analysis crucial for quality control in

pharmaceutical formulations. Ultraviolet (UV) spectrophotometry offers a simple, cost-effective,

and rapid method for the determination of roxatidine in bulk and dosage forms. This document

provides a detailed protocol for the quantitative analysis of roxatidine using a UV

spectrophotometric method, including method validation parameters as per ICH guidelines.

Principle

The quantitative determination of roxatidine by UV spectrophotometry is based on the

measurement of the absorbance of a solution of the analyte in a suitable solvent at its

wavelength of maximum absorbance (λmax). According to the Beer-Lambert law, the

absorbance of a solution is directly proportional to the concentration of the absorbing species

and the path length of the light through the solution. By preparing a series of standard solutions

of known concentrations and measuring their absorbances, a calibration curve can be

constructed. The concentration of roxatidine in an unknown sample can then be determined by

measuring its absorbance and interpolating the value from the calibration curve.
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1. Materials and Reagents

Roxatidine Acetate Hydrochloride reference standard

Methanol (AR grade)

0.1 N Hydrochloric acid

Distilled water

Pharmaceutical formulation (tablets) containing Roxatidine

Volumetric flasks (10 mL, 50 mL, 100 mL)

Pipettes

UV-Visible Spectrophotometer

2. Preparation of 0.1 N Hydrochloric Acid

Carefully add 8.3 mL of concentrated hydrochloric acid to approximately 500 mL of distilled

water in a 1000 mL volumetric flask.

Make up the volume to 1000 mL with distilled water and mix well.

3. Preparation of Standard Stock Solution

Accurately weigh about 50 mg of Roxatidine Acetate Hydrochloride reference standard and

transfer it to a 50 mL volumetric flask.

Dissolve the standard in a suitable solvent (e.g., methanol or 0.1 N HCl) and make up the

volume to the mark to obtain a stock solution of 1000 µg/mL.

4. Preparation of Working Standard Solutions and Calibration Curve

From the standard stock solution, prepare a series of working standard solutions by

appropriate dilutions with the chosen solvent to obtain concentrations in the range of 30-210

µg/mL.[1]
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Measure the absorbance of each working standard solution at the predetermined λmax (e.g.,

280 nm in 0.1 N HCl) against a solvent blank.[1]

Plot a calibration curve of absorbance versus concentration.

Determine the regression equation and the correlation coefficient (R²). A good linearity is

indicated by R² ≥ 0.999.[1]

5. Preparation of Sample Solution (from Tablets)

Weigh and finely powder 20 tablets.

Accurately weigh a quantity of the tablet powder equivalent to 100 mg of roxatidine and

transfer it to a 100 mL volumetric flask.

Add about 40 mL of the solvent (e.g., methanol) and shake for 15 minutes.

Make up the volume to 100 mL with the solvent and filter the solution through a Whatman

filter paper.

From the filtrate, prepare a suitable dilution to obtain a final concentration within the linearity

range (e.g., 100 µg/mL).

6. Assay Procedure

Measure the absorbance of the final sample solution at the λmax against the solvent blank.

Calculate the concentration of roxatidine in the sample solution using the regression

equation from the calibration curve.

The amount of roxatidine per tablet can be calculated using the following formula: Amount

(mg/tablet) = (Concentration from curve (µg/mL) × Dilution factor × Average tablet weight

(mg)) / Weight of powder taken (mg)

Data Presentation
Table 1: Method Validation Parameters for UV Spectrophotometric Analysis of Roxatidine
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Parameter Solvent λmax (nm)
Linearity
Range
(µg/mL)

Regression
Equation

Correlation
Coefficient
(R²)

Method 1 0.1 N HCl 280 30-180
y = 0.0042x +

0.0014
0.9998[1]

Method 2 0.1 N HCl 254 -

y =

0.004208x +

0.001416

0.999[1]

Method 3 - 223, 277 - - -

Table 2: Summary of Quantitative Analysis Data

Parameter Result Reference

Linearity

Concentration Range 30-210 µg/mL [1]

Correlation Coefficient (R²) 0.9998 [1]

Accuracy (% Recovery) 98.46% - 101.13% [2]

Precision (%RSD)

Intraday < 2% [3]

Interday < 2% [3]

Limit of Detection (LOD) 0.1 µg/mL [3]

Limit of Quantification (LOQ) 0.3 µg/mL [3]
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Caption: Experimental workflow for the quantitative analysis of roxatidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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